(R)-4,5-Bis(Boc-amino)-pentanoic acid
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Overview
Description
“®-4,5-Bis(Boc-amino)-pentanoic acid” is a compound that contains two Boc-protected amino groups . The Boc (tert-butyloxycarbonyl) group is a common protecting group used in organic synthesis, particularly in the synthesis of peptides . It is stable towards most nucleophiles and bases .
Synthesis Analysis
The formation of Boc-protected amines and amino acids, such as “®-4,5-Bis(Boc-amino)-pentanoic acid”, is typically conducted under either aqueous or anhydrous conditions, by reaction with a base and the anhydride Boc2O . Active esters and other derivatives such as Boc-ONH2 and Boc-N3 can also be used . Various methods for synthesizing amino acids have been developed, including Erlenmeyer synthesis, Malonate synthesis, and phase transfer catalyzed synthesis .Molecular Structure Analysis
The molecular structure of “®-4,5-Bis(Boc-amino)-pentanoic acid” can be determined using various analytical techniques such as NMR spectroscopy . The Boc group in the molecule contributes to its stability towards most nucleophiles and bases .Chemical Reactions Analysis
Boc-protected amines and amino acids, including “®-4,5-Bis(Boc-amino)-pentanoic acid”, can undergo various chemical reactions. For instance, they can be cleaved under anhydrous acidic conditions with the production of tert-butyl cations . They are also stable towards most nucleophiles and bases .Safety and Hazards
The safety data sheet for a similar compound, “®-3-(Boc-amino)-3-(3-bromophenyl)propionic acid”, suggests that it may cause skin and eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray, and to wear protective gloves/protective clothing/eye protection/face protection .
Future Directions
Mechanism of Action
Target of Action
The primary target of ®-4,5-Bis(Boc-amino)-pentanoic acid is the amino groups in primary amines, secondary amines, imidazoles, pyrroles, indole, and other aromatic nitrogen heterocycles . These amino groups often need to be protected during synthetic reactions .
Mode of Action
The compound interacts with its targets through a process known as Boc-protection . This process involves the formation of Boc-protected amines and amino acids under either aqueous or anhydrous conditions, by reaction with a base and the anhydride Boc2O . Active esters and other derivatives such as Boc-ONH2 and Boc-N3 can also be used . The Boc group is stable towards most nucleophiles and bases .
Biochemical Pathways
The Boc-protection process affects the biochemical pathways involving the amino groups in the target molecules . The Boc group provides stability to these molecules, allowing them to undergo further reactions without the amino groups being affected . This process is crucial in the synthesis of complex organic compounds .
Pharmacokinetics
The pharmacokinetic properties of ®-4,5-Bis(Boc-amino)-pentanoic acid are largely determined by the Boc-protection process . The Boc group increases the stability of the compound, allowing it to withstand various conditions in the body . .
Result of Action
The result of the action of ®-4,5-Bis(Boc-amino)-pentanoic acid is the formation of Boc-protected amines and amino acids . These compounds are stable and can undergo further reactions without the amino groups being affected . This is particularly useful in the synthesis of complex organic compounds .
Action Environment
The action of ®-4,5-Bis(Boc-amino)-pentanoic acid is influenced by various environmental factors. For instance, the Boc-protection process can be conducted under either aqueous or anhydrous conditions . The presence of a base and the anhydride Boc2O is also required . Furthermore, the compound is stable towards most nucleophiles and bases, which means it can withstand a variety of chemical environments .
Properties
IUPAC Name |
(4R)-4,5-bis[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H28N2O6/c1-14(2,3)22-12(20)16-9-10(7-8-11(18)19)17-13(21)23-15(4,5)6/h10H,7-9H2,1-6H3,(H,16,20)(H,17,21)(H,18,19)/t10-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZVVNDZHUBXGHG-SNVBAGLBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC(CCC(=O)O)NC(=O)OC(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)NC[C@@H](CCC(=O)O)NC(=O)OC(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H28N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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